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Compound of Interest

Compound Name: 3,4-Dinitrobenzaldehyde

Cat. No.: B2410972

3,4-Dinitrobenzaldehyde, like other aromatic aldehydes, reacts with primary amines through a
nucleophilic addition-elimination reaction to form a Schiff base (an imine). This reaction is
typically catalyzed by acid. The dinitro-substituted aromatic ring acts as a strong chromophore,
allowing the resulting derivative to be detected by UV-Vis spectrophotometry.

The causality behind this choice is straightforward: the aldehyde provides a reactive site for the
amine, and the dinitrophenyl moiety provides the detection handle. The two nitro groups are
powerful electron-withdrawing groups, which enhance the electrophilicity of the aldehyde's
carbonyl carbon, facilitating the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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